Cas no 102739-82-2 (1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane,4,7,13,16-tetrakis(phenylmethyl)-)

• Product Name: 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane,4,7,13,16-tetrakis(phenylmethyl)-
• CAS No: 102739-82-2
• MF: C₄₀H₅₂N₄O₂
• MW: 620.866490364075
• CID: 1134441
• Update Time: 2024-07-27

1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane,4,7,13,16-tetrakis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane,4,7,13,16-tetrakis(phenylmethyl)-
• 1,10-Dioxa-4,7,13,16-tetraazacyclooctadecane, 4,7,13,16-tetrakis(phenylmethyl)-

• Inchi： 1S/C40H52N4O2/c1-5-13-37(14-6-1)33-41-21-22-42(34-38-15-7-2-8-16-38)26-31-46-32-28-44(36-40-19-11-4-12-20-40)24-23-43(27-30-45-29-25-41)35-39-17-9-3-10-18-39/h1-20H,21-36H2
• InChI Key： OQKVJJOFJJDLEZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=CC=C2)CCN(CC2=CC=CC=C2)CCOCCN(CC2=CC=CC=C2)CCN(CC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 620.40936

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 706.7±55.0 °C(Predicted)
• PSA: 31.42
• pka: 7.16±0.20(Predicted)